Bis-PEG11-NHS ester
Overview
Description
Bis-PEG11-NHS ester is a PEG derivative containing two NHS ester groups . The hydrophilic PEG spacer increases solubility in aqueous media . The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .
Synthesis Analysis
Bis-PEG11-NHS ester is a non-cleavable linker for bio-conjugation that contains two NHS groups linked through a linear PEG chain . It is used in the synthesis of antibody-conjugated drugs (ADCs) .Molecular Structure Analysis
The molecular formula of Bis-PEG11-NHS ester is C34H56N2O19 . It has a molecular weight of 796.8 g/mol .Chemical Reactions Analysis
The NHS ester groups in Bis-PEG11-NHS ester can react with primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . This reaction forms stable amide bonds .Physical And Chemical Properties Analysis
Bis-PEG11-NHS ester has a molecular weight of 796.8 g/mol . It is a PEG derivative, which means it has increased solubility in aqueous media due to the hydrophilic PEG spacer .Scientific Research Applications
Bio-Conjugation
Bis-PEG11-NHS ester is a non-cleavable linker for bio-conjugation . It contains two NHS (N-hydroxysuccinimide) groups linked through a linear PEG (Polyethylene Glycol) chain . This makes it useful for linking two biological molecules together in a stable and non-cleavable manner .
Drug Delivery
The PEGylation process, which involves the attachment of PEG to molecules, can increase the solubility and stability of drugs . Bis-PEG11-NHS ester, with its two NHS groups, can be used to attach PEG chains to drug molecules, potentially improving their pharmacokinetic properties .
Protein Research
Bis-PEG11-NHS ester can be used in protein research, particularly in the field of proteomics . The attachment of PEG chains to proteins can decrease aggregation and increase solubility, which can be beneficial in various protein analysis techniques .
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of Bis-PEG11-NHS ester involves the reaction of two molecules of NHS ester with a PEG11 linker.", "Starting Materials": [ "NHS ester", "PEG11 linker" ], "Reaction": [ "Dissolve NHS ester and PEG11 linker in dry DMF", "Add DMAP as a catalyst and stir for 30 minutes", "Add EDCI to the reaction mixture and stir for 1 hour", "Purify the product by column chromatography using a suitable solvent system" ] } | |
CAS RN |
123502-57-8 |
Product Name |
Bis-PEG11-NHS ester |
Molecular Formula |
C34H56N2O19 |
Molecular Weight |
796.82 |
IUPAC Name |
bis(2,5-dioxopyrrolidin-1-yl) 4,7,10,13,16,19,22,25,28,31,34-undecaoxaheptatriacontanedioate |
InChI |
InChI=1S/C34H56N2O19/c37-29-1-2-30(38)35(29)54-33(41)5-7-43-9-11-45-13-15-47-17-19-49-21-23-51-25-27-53-28-26-52-24-22-50-20-18-48-16-14-46-12-10-44-8-6-34(42)55-36-31(39)3-4-32(36)40/h1-28H2 |
InChI Key |
HOIRLEGKHJCOKZ-UHFFFAOYSA-N |
SMILES |
O=C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(ON1C(CCC1=O)=O)=O)ON(C(CC2)=O)C2=O |
Appearance |
Solid powder |
Purity |
>95% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Bis-PEG11-NHS ester |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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